Cas no 2228928-93-4 (N-methyl-1-(6-methylpyridin-3-yl)methylcyclopropan-1-amine)

• Product Name: N-methyl-1-(6-methylpyridin-3-yl)methylcyclopropan-1-amine
• CAS No: 2228928-93-4
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6335677
• PubChem ID: 165866724
• Update Time: 2025-06-08

N-methyl-1-(6-methylpyridin-3-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(6-methylpyridin-3-yl)methylcyclopropan-1-amine
• EN300-1757561
• N-methyl-1-[(6-methylpyridin-3-yl)methyl]cyclopropan-1-amine
• 2228928-93-4

• Inchi： 1S/C11H16N2/c1-9-3-4-10(8-13-9)7-11(12-2)5-6-11/h3-4,8,12H,5-7H2,1-2H3
• InChI Key： PZMKRNXYNFPQGT-UHFFFAOYSA-N
• SMILES： N(C)C1(CC2C=NC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.9Ų

Additional information on N-methyl-1-(6-methylpyridin-3-yl)methylcyclopropan-1-amine

Research Briefing on N-methyl-1-(6-methylpyridin-3-yl)methylcyclopropan-1-amine (CAS: 2228928-93-4)

N-methyl-1-(6-methylpyridin-3-yl)methylcyclopropan-1-amine (CAS: 2228928-93-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest research developments related to this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.

The compound, characterized by its unique cyclopropane and pyridine structural motifs, has been identified as a promising candidate for drug development. Recent studies have focused on its synthesis and optimization, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity.

Pharmacological investigations have revealed that N-methyl-1-(6-methylpyridin-3-yl)methylcyclopropan-1-amine exhibits notable activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound may have potential applications in the treatment of neurological disorders, including depression and anxiety. However, further research is needed to fully elucidate its mechanism of action and evaluate its safety profile.

In addition to its neurological effects, recent findings indicate that the compound may also possess anti-inflammatory and antioxidant properties. These attributes make it a potential candidate for the development of therapies targeting chronic inflammatory conditions and oxidative stress-related diseases. Researchers are currently exploring its efficacy in various disease models to validate these hypotheses.

Despite the promising preliminary results, several challenges remain in the development of N-methyl-1-(6-methylpyridin-3-yl)methylcyclopropan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-methyl-1-(6-methylpyridin-3-yl)methylcyclopropan-1-amine represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural features and diverse pharmacological activities offer exciting opportunities for drug discovery and development. Continued research and investment in this compound are warranted to fully realize its therapeutic potential and contribute to the advancement of medical science.